Cas no 113485-72-6 (1-hexadecoxybut-3-en-2-yloxymethylbenzene)

• Product name: 1-hexadecoxybut-3-en-2-yloxymethylbenzene
• CAS No: 113485-72-6
• MF: C₂₇H₄₆O₂
• MW: 402.652948856354
• CID: 2610920
• PubChem ID: 53992725

1-hexadecoxybut-3-en-2-yloxymethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-hexadecoxybut-3-en-2-yloxymethylbenzene
• DTXSID20708218
• [[[1-[(Hexadecyloxy)methyl]-2-propenyl]oxy]methyl]benzene
• ({[1-(HEXADECYLOXY)BUT-3-EN-2-YL]OXY}METHYL)BENZENE
• KFZBATGHHBEZKM-UHFFFAOYSA-N
• [[[1-[(Hexadecyloxy)methyl]-2-propenyl]oxyl]methyl]benzene
• SCHEMBL10406313
• [[[1-[(hexadecyloxy)-methyl]-2-propenyl]oxy]methyl]benzene
• 113485-72-6

• Inchi： InChI=1S/C27H46O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-20-23-28-25-27(4-2)29-24-26-21-18-17-19-22-26/h4,17-19,21-22,27H,2-3,5-16,20,23-25H2,1H3
• InChI Key： KFZBATGHHBEZKM-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 402.349780706Da
• Monoisotopic Mass: 402.349780706Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 21
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.9
• Topological Polar Surface Area: 18.5Ų